4,5-Dichloroisothiazole-3-carbonyl chloride
Overview
Description
“4,5-Dichloroisothiazole-3-carbonyl chloride” is a chemical compound with the formula C4Cl3NOS . It is used for research purposes and is known to have a molecular weight of 216.47 .
Synthesis Analysis
The synthesis of “4,5-Dichloroisothiazole-3-carbonyl chloride” involves reactions with various compounds. For instance, it has been synthesized by reactions with ammonia, heterocyclic and aromatic amines, and functionally substituted alcohols and phenols . The reaction conditions vary, but some examples include reactions with pyridine in diethyl ether at 20 - 23℃ , and with triethylamine in diethyl ether for 5h at reflux .
Chemical Reactions Analysis
“4,5-Dichloroisothiazole-3-carbonyl chloride” has been involved in the synthesis of previously unknown 4,5-dichloroisothiazole-3-carboxylic acid amides and esters . These were synthesized by reactions of “4,5-Dichloroisothiazole-3-carbonyl chloride” with ammonia, heterocyclic and aromatic amines, and functionally substituted alcohols and phenols .
Scientific Research Applications
Synthesis of Derivatives
- Chemical Synthesis : 4,5-Dichloroisothiazole-3-carbonyl chloride has been utilized in the synthesis of various chemical compounds. It reacts with ammonia, heterocyclic and aromatic amines, and functionally substituted alcohols and phenols to form previously unknown 4,5-dichloroisothiazole-3-carboxylic acid amides and esters (Nechai et al., 2004).
Applications in Organic Chemistry
- Quinine Derivatives : It is used in producing quinine derivatives, showing significant applications in antiviral, antimicrobial, and analgesic activities. Specific derivatives, particularly those with isoxazole and pyridine fragments, have demonstrated pronounced antibacterial activity (Mukusheva et al., 2022).
- Ferrocene Derivatives : This chemical is crucial in synthesizing ferrocene derivatives, linking ferrocene and isothiazole moieties through various structural fragments, which can lead to the formation of compounds like ferrocenophane containing 4,5-dichloroisothiazole moieties (Kletskov et al., 2017).
Structural Analysis
- Crystal and Molecular Structure Analysis : X-ray structural data are used to study the chemical's interaction with other compounds, demonstrating changes in bond lengths and explaining these changes through concepts like conjugation with the carboxylic acid (Verenich et al., 1992).
Biological Activity and Potentiation
- Biological Activity : Some compounds synthesized using 4,5-dichloroisothiazole-3-carbonyl chloride exhibit biological activities. For instance, certain derivatives have shown a potentiating action in binary mixtures with insecticides, indicating its potential in augmenting the efficacy of other agents (Potkin et al., 2016).
Safety and Hazards
The safety data sheet for “4,5-Dichloroisothiazole-3-carbonyl chloride” indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area . In case of skin contact, it is advised to wash with plenty of soap and water . If in eyes, rinse cautiously with water for several minutes .
properties
IUPAC Name |
4,5-dichloro-1,2-thiazole-3-carbonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4Cl3NOS/c5-1-2(3(6)9)8-10-4(1)7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MIPDGENRSWVXEQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(SN=C1C(=O)Cl)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4Cl3NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50514521 |
Source
|
| Record name | 4,5-Dichloro-1,2-thiazole-3-carbonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50514521 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
220769-88-0 |
Source
|
| Record name | 4,5-Dichloro-1,2-thiazole-3-carbonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50514521 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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